Cas no 69218-31-1 (2H-Benzotriazole,2-(1-methylethyl)-(9CI))

2H-Benzotriazole,2-(1-methylethyl)-(9CI) structure
69218-31-1 structure
Product Name:2H-Benzotriazole,2-(1-methylethyl)-(9CI)
CAS No:69218-31-1
MF:C9H11N3
MW:161.203741312027
CID:973260
PubChem ID:640724
Update Time:2025-04-19

2H-Benzotriazole,2-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzotriazole,2-(1-methylethyl)-(9CI)
    • InChI=1/C9H11N3/c1-7(2)12-10-8-5-3-4-6-9(8)11-12/h3-7H,1-2H
    • 2H-1,2,3-benzotriazole, 2-(1-methylethyl)-
    • SCHEMBL1083857
    • 69218-31-1
    • 2-isopropyl-2H-1,2,3-benzotriazole
    • 2-Isopropyl-2H-benzo[d][1,2,3]triazole
    • DB-281752
    • 2H-Benzotriazole, 2-(1-methylethyl)-
    • Inchi: 1S/C9H11N3/c1-7(2)12-10-8-5-3-4-6-9(8)11-12/h3-7H,1-2H3
    • InChI Key: TYNHWMHRAXGFGH-UHFFFAOYSA-N
    • SMILES: N1(C(C)C)N=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 161.095297364g/mol
  • Monoisotopic Mass: 161.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 30.7Ų
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